![molecular formula C23H29N3O4S2 B2539739 2-(4-((2-ethylpiperidin-1-yl)sulfonyl)benzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide CAS No. 893100-67-9](/img/structure/B2539739.png)
2-(4-((2-ethylpiperidin-1-yl)sulfonyl)benzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-((2-ethylpiperidin-1-yl)sulfonyl)benzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C23H29N3O4S2 and its molecular weight is 475.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactivity
Compounds with similar structural features, such as thiophene derivatives and sulfonamide functionalities, are frequently explored for their chemical synthesis and reactivity. For example, the synthesis of thiophene derivatives through various chemical reactions highlights the interest in these compounds for developing new chemical entities with potential application in pharmaceuticals and materials science (Abaee, Cheraghi, 2013). The exploration of thiophene-based compounds in heterocyclic synthesis also suggests their significance in creating molecules with potential biological activity (Mohareb, Sherif, Gaber, Ghabrial, Aziz, 2004).
Biological Activity
Research on thiophene and cyclopenta[b]thiophene derivatives, particularly in the context of biological activities, is prevalent. Studies exploring the synthesis and biological activity of new cycloalkylthiophene Schiff bases indicate that these compounds exhibit antibacterial and antifungal properties, suggesting potential applications in developing new antimicrobial agents (Altundas, Sarı, Çolak, Öğütcü, 2010). Additionally, the investigation of thiophene-sulfonamide compounds for their antimicrobial evaluation underscores the interest in thiophene derivatives for pharmaceutical applications (Aziz‐ur‐Rehman, Ahtzaz, Abbasi, Siddiqui, Rasool, Ahmad, 2017).
Molecular Design and Synthesis
The development of complex molecules involving thiophene and sulfonamide moieties for specific biological targets is an area of ongoing research. For instance, the design and synthesis of molecules targeting carbonic anhydrase inhibitors showcases the application of thiophene derivatives in medicinal chemistry, aiming at discovering new therapeutic agents (Ulus, Yeşildağ, Tanc, Bülbül, Kaya, Supuran, 2013).
properties
IUPAC Name |
2-[[4-(2-ethylpiperidin-1-yl)sulfonylbenzoyl]amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O4S2/c1-3-16-7-4-5-14-26(16)32(29,30)17-12-10-15(11-13-17)21(27)25-23-20(22(28)24-2)18-8-6-9-19(18)31-23/h10-13,16H,3-9,14H2,1-2H3,(H,24,28)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYRUVBIXJCLTHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.